Cas no 1864-33-1 (2'-Amino-2-biphenylsulfonic Acid Sultam)

• Product Name: 2'-Amino-2-biphenylsulfonic Acid Sultam
• CAS No: 1864-33-1
• MF: C₁₂H₉NO₂S
• MW: 231.270361661911
• MDL: MFCD00966218
• CID: 2734944
• PubChem ID: 708091
• Update Time: 2025-08-10

2'-Amino-2-biphenylsulfonic Acid Sultam Chemical and Physical Properties

Names and Identifiers

• 9,9-dioxo-10H-9-thia-10-aza-phenanthrene
• 2'-Amino-2-biphenylsulfonic Acid Sultam
• SCHEMBL2434149
• 6H-Dibenzo[c,e][1,2]thiazine 5,5-dioxide
• Q27456065
• 8$l^{6}-thia-9-azatricyclo[8.4.0.0^{2,7}]tetradeca-1(14),2,4,6,10,12-hexaene-8,8-dione
• HXNJMXAYTVQMJT-UHFFFAOYSA-N
• 10P-714
• AKOS003629593
• 8lambda6-thia-9-azatricyclo[8.4.0.0^{2,7}]tetradeca-1(14),2,4,6,10,12-hexaene-8,8-dione
• 6H-dibenzo[c,e]-1,2-thiazine 5,5-dioxide
• ChemDiv1_023111
• CS-0092022
• 8
• 5VJ
• 1864-33-1
• HMS652K11
• EN300-263797
• 6H-benzo[c][1,2]benzothiazine 5,5-dioxide
• Oprea1_233137
• 2'-Amino-[1,1'-biphenyl]-2-sulfonic Acid Sultam
• BAA86433
• Oprea1_713752
• E?-thia-9-azatricyclo[8.4.0.0?,?]tetradeca-1(10),2,4,6,11,13-hexaene-8,8-dione
• EU-0073545
• 8??-thia-9-azatricyclo[8.4.0.0(2),?]tetradeca-1(10),2(7),3,5,11,13-hexaene-8,8-dione
• 8lambda6-thia-9-azatricyclo[8.4.0.0,2,7]tetradeca-1(14),2,4,6,10,12-hexaene-8,8-dione
• 6~{h}-Benzo[c][1,2]benzothiazine 5,5-Dioxide

• MDL： MFCD00966218
• Inchi： 1S/C12H9NO2S/c14-16(15)12-8-4-2-6-10(12)9-5-1-3-7-11(9)13-16/h1-8,13H
• InChI Key： HXNJMXAYTVQMJT-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C2C=CC=CC=2N1)(=O)=O

Computed Properties

• Exact Mass: 231.03539970Da
• Monoisotopic Mass: 231.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2'-Amino-2-biphenylsulfonic Acid Sultam

Introduction to 2'-Amino-2-biphenylsulfonic Acid Sultam (CAS No. 1864-33-1)

2'-Amino-2-biphenylsulfonic Acid Sultam, identified by its Chemical Abstracts Service (CAS) number 1864-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a biphenyl core substituted with an amino group and a sulfonic acid sultam moiety, exhibits unique structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of 2'-Amino-2-biphenylsulfonic Acid Sultam consists of two benzene rings connected by a sulfur atom, with one ring bearing an amino group (-NH₂) and the other a sulfonic acid sultam group (-SO₂NH₂). This bifunctional design allows for versatile chemical modifications, making it a versatile building block in medicinal chemistry. The presence of both amino and sulfonic acid functionalities enhances its reactivity, enabling its use in the synthesis of complex molecules with potential biological activity.

In recent years, 2'-Amino-2-biphenylsulfonic Acid Sultam has been explored as a key intermediate in the development of inhibitors targeting various enzymatic pathways. Its structural features are particularly relevant in the design of compounds that interact with enzymes involved in metabolic disorders, inflammation, and cancer. The sulfonic acid sultam moiety, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design.

One of the most compelling applications of 2'-Amino-2-biphenylsulfonic Acid Sultam is in the synthesis of protease inhibitors. Proteases play a crucial role in numerous biological processes, and their inhibition is a common strategy in drug development. The biphenyl scaffold provides a rigid framework that can be optimized to fit into the active sites of target proteases, while the amino and sulfonic acid sultam groups contribute to hydrogen bonding and ionic interactions, respectively. This has led to the discovery of several promising lead compounds that are being further investigated for their therapeutic potential.

Moreover, 2'-Amino-2-biphenylsulfonic Acid Sultam has found utility in the development of kinase inhibitors. Kinases are another class of enzymes that are frequently implicated in disease pathways, particularly in cancer. By modifying the biphenyl core and functional groups, researchers have been able to generate analogs with improved potency and selectivity against specific kinases. The sulfonic acid sultam group has been particularly effective in enhancing binding interactions with the ATP-binding pockets of kinases, leading to more efficient inhibition.

Recent studies have also highlighted the role of 2'-Amino-2-biphenylsulfonic Acid Sultam in the development of anti-inflammatory agents. Inflammation is a hallmark of many chronic diseases, including arthritis and autoimmune disorders. Compounds derived from this scaffold have shown promise in modulating inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The ability to fine-tune the structure for optimal pharmacological activity has made 2'-Amino-2-biphenylsulfonic Acid Sultam a valuable tool in anti-inflammatory drug discovery.

The synthesis of 2'-Amino-2-biphenylsulfonic Acid Sultam typically involves multi-step organic reactions starting from commercially available biphenyl derivatives. Key steps include sulfonylation followed by introduction of the amino group and subsequent sultamation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

In conclusion, 2'-Amino-2-biphenylsulfonic Acid Sultam (CAS No. 1864-33-1) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for designing inhibitors targeting proteases, kinases, and other enzymes involved in disease pathways. As research continues to uncover new therapeutic applications, compounds derived from this scaffold are likely to play an increasingly important role in drug development.